![molecular formula C12H12ClN3O3 B1435093 3-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propanoic acid hydrochloride CAS No. 1881293-15-7](/img/structure/B1435093.png)
3-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propanoic acid hydrochloride
Overview
Description
3-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propanoic acid hydrochloride, also known as OP3P, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Esterification and Amidation : This compound is related to chemicals that have been used as efficient and selective coupling agents for esterification of carboxylic acids and alcohols, leading to the formation of esters and amides in good to excellent yield. This process is vital in organic synthesis, particularly in the pharmaceutical and fine chemical industries (Won et al., 2007); (Kang et al., 2008).
Synthesis of Novel Compounds : Research shows the potential of related chemicals in synthesizing various novel compounds. For instance, the synthesis of pyridazinones, which have potential applications in medicinal chemistry due to their diverse biological activities, has been studied (Sayed et al., 2002).
Metal-Coordination and Self-Assembly : Certain pyridazine derivatives, closely related to the compound , have shown metal-coordinating abilities, enabling them to form complex structures with metals. This property is significant in the field of coordination chemistry and materials science (Hoogenboom et al., 2006).
Pharmacological Applications : Some derivatives of pyridazinone, which is structurally related to the compound, have been synthesized and evaluated for their anticancer activities. This highlights the potential of such compounds in the development of new therapeutic agents (Mehvish & Kumar, 2022).
Antimicrobial Activity : Research has been conducted on pyridazin-4-one derivatives, similar to the compound , for their antimicrobial properties, suggesting potential applications in the development of new antimicrobial agents (Javed et al., 2013).
Properties
IUPAC Name |
3-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)propanoic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3.ClH/c16-11-4-3-10(9-2-1-6-13-8-9)14-15(11)7-5-12(17)18;/h1-4,6,8H,5,7H2,(H,17,18);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGZYWYHWBPFKBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NN(C(=O)C=C2)CCC(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.